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Compound of Interest

Compound Name: 3-Amino-5-chlorophenol

Cat. No.: B1287482

Essential Safety and Handling Guide for 3-
Amino-5-chlorophenol

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for the handling of 3-Amino-5-chlorophenol (CAS Number: 883195-40-2),
including detailed operational and disposal plans.

Chemical Identifier and Properties

Property Value

CAS Number 883195-40-2
Molecular Formula CeHsCINO
Physical Form Solid

. Keep in a dark place, under an inert
Storage Conditions
atmosphere, at 2-8°C[1]

Hazard Identification and Precautionary Measures

3-Amino-5-chlorophenol is classified as a hazardous substance. It is crucial to understand
and mitigate the risks associated with its handling.
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Hazard Statements:

e H301+H311+H331: Toxic if swallowed, in contact with skin, or if inhaled.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
e P302+P352: IF ON SKIN: Wash with plenty of water.

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
o P361: Take off immediately all contaminated clothing.

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.

o P405: Store locked up.

o P501: Dispose of contents/container to an approved waste disposal plant.

Operational Plan: Step-by-Step Guidance for Safe
Handling

A systematic approach is essential to minimize exposure and ensure safety during the handling
of 3-Amino-5-chlorophenol.

1. Engineering Controls and Personal Protective Equipment (PPE)
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Ventilation: Always handle 3-Amino-5-chlorophenol in a well-ventilated area, preferably
within a chemical fume hood.

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
splashes and dust.

Skin Protection:

o Wear a chemically resistant lab coat.

o Use disposable, chemically resistant gloves. While specific glove breakthrough time data
for 3-Amino-5-chlorophenol is not readily available, nitrile or neoprene gloves are
generally recommended for handling aromatic amines and phenolic compounds. Ensure
to inspect gloves for any signs of degradation or perforation before use and change them
frequently.

Respiratory Protection:

o For operations that may generate dust or aerosols, a NIOSH-approved respirator with an
organic vapor/acid gas cartridge is recommended.

o Ensure proper fit and functionality of the respirator before each use.

. Handling and Storage Procedures

Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store the container in a cool, dry, dark, and well-ventilated area designated for toxic
chemicals. The storage temperature should be maintained between 2-8°C.[1] Keep the
container tightly sealed and under an inert atmosphere.

Weighing and Dispensing: Conduct all weighing and dispensing operations within a chemical
fume hood. Use appropriate tools to avoid generating dust.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if
gloves were worn. Do not eat, drink, or smoke in the laboratory.

. First Aid Measures
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 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

» Skin Contact: Immediately remove contaminated clothing and shoes. Wash the affected area
with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Remove contact lenses if present and easy to do. Continue
rinsing. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan: Managing 3-Amino-5-chlorophenol
Waste

Proper disposal of 3-Amino-5-chlorophenol and its contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection

e Solid Waste: Collect all solid waste, including contaminated gloves, paper towels, and
weighing papers, in a designated, clearly labeled, and sealed hazardous waste container.

 Liquid Waste: Collect any solutions containing 3-Amino-5-chlorophenol in a separate,
labeled hazardous waste container for halogenated organic compounds.

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste. The empty, rinsed container should then be disposed
of according to institutional guidelines.

2. Disposal Method

 Incineration: As a halogenated organic compound, the preferred method of disposal is high-
temperature incineration at a licensed hazardous waste facility.[2] This process ensures the
complete destruction of the compound.
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o Professional Disposal Service: All waste containing 3-Amino-5-chlorophenol must be
disposed of through a licensed and approved hazardous waste disposal company. Do not
attempt to dispose of this chemical down the drain or in regular trash.

Experimental Workflow for Safe Handling of 3-Amino-5-chlorophenol
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Workflow for Safe Handling of 3-Amino-5-chlorophenol

Preparation
- Review SDS
- Don PPE
- Prepare work area

Proceed with caution

Handling
- Weighing in fume hood
- Experimentation
//
/

/, .
/’If spill occurs
/

Spill/Exposure Event After experiment

If exposure occurs After containment

First Aid Decontamination
- Follow procedures - Clean work area
- Seek medical attention - Decontaminate equipment

:

Waste Collection
- Segregate waste
- Label containers

Disposal

- Arrange for professional disposal
- Incineration

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling and disposal of 3-Amino-5-
chlorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-3-amino-5-chlorophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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